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Compound of Interest

Compound Name: 2-Pyrimidinemethanol

Cat. No.: B107348 Get Quote

A critical first step in ensuring laboratory safety is the unambiguous identification of a chemical.

The compound of interest, 2-Pyrimidinemethanol, is often mistaken for a structurally similar

compound, 2-Pyridinemethanol. It is imperative to distinguish between them as their safety and

toxicological profiles may differ significantly.

2-Pyrimidinemethanol: This compound features a pyrimidine ring—a six-membered

aromatic ring containing two nitrogen atoms at positions 1 and 3—substituted with a

hydroxymethyl group at the second position.

2-Pyridinemethanol: This compound contains a pyridine ring—a six-membered aromatic ring

with only one nitrogen atom—also substituted with a hydroxymethyl group at the second

position.

The presence of the second nitrogen atom in the pyrimidine ring alters the molecule's

electronic properties, polarity, and potential biological interactions compared to the pyridine

analogue. Therefore, safety data must be specific to the compound being used.

Core Identification of 2-Pyrimidinemethanol
Below are the key identifiers for 2-Pyrimidinemethanol.
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Identifier Value Source

Chemical Name (Pyrimidin-2-yl)methanol [1]

CAS Number 42839-09-8 [1]

Molecular Formula C₅H₆N₂O [1]

Molecular Weight 110.11 g/mol [1]

Synonyms 2-PYRIMIDINEMETHANOL [1]

Section 2: Hazard Assessment and GHS
Classification
Comprehensive, supplier-specific Safety Data Sheets (SDS) for 2-Pyrimidinemethanol (CAS

42839-09-8) are not as readily available as for its pyridine analogue. However, data aggregated

by authoritative bodies like PubChem provide a crucial baseline for hazard identification based

on the Globally Harmonized System (GHS).[1]

GHS Hazard Summary for 2-Pyrimidinemethanol
GHS Hazard Class Hazard Code Statement

Flammable Liquids (Warning) H227 Combustible liquid

Skin Corrosion/Irritation

(Warning)
H315 Causes skin irritation

Serious Eye Damage/Irritation

(Warning)
H319 Causes serious eye irritation

STOT, Single Exposure;

Respiratory (Warning)
H335 May cause respiratory irritation

Source: Data aggregated from

notifications to the European

Chemicals Agency (ECHA).[1]

These classifications mandate that 2-Pyrimidinemethanol be handled as a hazardous

substance requiring stringent safety controls. The causality is clear: the compound has
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demonstrated the potential to cause local tissue damage upon contact (skin, eyes) and

irritation to the respiratory tract if inhaled.[1]

Risk Assessment Workflow
Given the limited specific toxicological data, a rigorous, self-validating risk assessment is not

just a recommendation but a necessity. The following workflow should be implemented before

any new experimental protocol involving 2-Pyrimidinemethanol is initiated.
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Phase 1: Pre-Experiment Assessment

Phase 2: Control Implementation

Phase 3: Emergency Preparedness

Identify Compound:
2-Pyrimidinemethanol

CAS: 42839-09-8

Review Known Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Combustible Liquid

Consult GHS Data

Evaluate Experimental Scale:
(mg, g, kg)

Select Engineering Controls
(e.g., Fume Hood)

Define Required PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles/Face Shield
- Lab Coat

Plan Waste Disposal:
- Segregated Hazardous Waste

Container

Locate Safety Equipment:
- Eyewash Station
- Safety Shower

- Fire Extinguisher

Review First-Aid Protocols:
(Exposure Scenarios)

Proceed with Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Pyrimidinemethanol | C5H6N2O | CID 2763024 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Section 1: Chemical Identification and Structural
Clarification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107348#2-pyrimidinemethanol-cas-number-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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